Cas no 1187447-26-2 (5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole)
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1187447-26-2
- 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
-
- Inchi: 1S/C18H17ClN4O2/c1-24-14-8-4-12(5-9-14)17-20-18(25-23-17)16-10-15(21-22-16)11-2-6-13(19)7-3-11/h2-9,15-16,21-22H,10H2,1H3
- InChI Key: FYVRFILNLNLFOU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1CC(C2=NC(C3C=CC(=CC=3)OC)=NO2)NN1
Computed Properties
- Exact Mass: 356.1040035g/mol
- Monoisotopic Mass: 356.1040035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 72.2Ų
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-5881-2μmol |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-5μmol |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-10μmol |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-1mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-2mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-3mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-4mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-5mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-10mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-5881-15mg |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
1187447-26-2 | 90%+ | 15mg |
$89.0 | 2023-04-26 |
5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
Comprehensive Overview of 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 1187447-26-2)
The compound 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 1187447-26-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to pyrazole and methoxyphenyl moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.
In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and material science. The 1,2,4-oxadiazole ring, a key component of this compound, is known for its stability and ability to mimic peptide bonds, making it valuable in designing enzyme inhibitors and therapeutic agents. The presence of the 4-chlorophenyl and 4-methoxyphenyl groups further enhances its pharmacological profile, potentially contributing to anti-inflammatory, antimicrobial, or anticancer properties.
One of the most frequently asked questions about CAS No. 1187447-26-2 revolves around its synthesis and purification methods. The compound is typically synthesized via cyclization reactions involving nitrile oxides and amidoximes, followed by purification using techniques like column chromatography or recrystallization. Researchers often optimize these processes to improve yield and purity, which are critical for downstream applications. Additionally, its solubility and stability under various conditions are key considerations for formulation development.
The growing interest in small-molecule drug discovery has placed compounds like 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole at the forefront of medicinal chemistry. Its potential as a lead compound for treating diseases such as diabetes, neurodegenerative disorders, or infectious diseases is under active investigation. Moreover, its structure-activity relationship (SAR) studies are essential for optimizing its efficacy and reducing off-target effects.
From an industrial perspective, the scalability of producing CAS No. 1187447-26-2 is a hot topic. Companies are exploring green chemistry approaches to minimize waste and energy consumption during synthesis. The compound's compatibility with high-throughput screening platforms also makes it attractive for drug development pipelines. Furthermore, its potential applications in agrochemicals, such as crop protection agents, are being explored due to its structural similarity to known bioactive molecules.
In summary, 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole represents a versatile and promising compound in modern chemistry. Its multifaceted applications, coupled with ongoing research into its biological and chemical properties, highlight its significance in both academic and industrial settings. As advancements in computational chemistry and molecular modeling continue, this compound is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.
1187447-26-2 (5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)